![molecular formula C19H17ClFNO3S2 B2980936 5-(Sec-butylthio)-4-((4-chlorophenyl)sulfonyl)-2-(4-fluorophenyl)oxazole CAS No. 850927-40-1](/img/structure/B2980936.png)
5-(Sec-butylthio)-4-((4-chlorophenyl)sulfonyl)-2-(4-fluorophenyl)oxazole
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Description
5-(Sec-butylthio)-4-((4-chlorophenyl)sulfonyl)-2-(4-fluorophenyl)oxazole, commonly known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown potential in various fields of research, including cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
Fluorescent Molecular Probes Development
Compounds embodying a sulfonyl group and a phenyl ring, similar to the structure of interest, have been synthesized as fluorescent solvatochromic dyes. These molecules exhibit strong solvent-dependent fluorescence correlated with solvent polarity, suggesting their utility in developing ultra-sensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).
Corrosion Inhibition
Triazole derivatives, sharing some structural features with the compound of interest, have demonstrated significant efficiency as corrosion inhibitors for mild steel in acidic media. These studies highlight the potential application of similar compounds in protecting metals against corrosion (Lagrenée et al., 2002).
Antimicrobial and Antitumor Activities
The synthesis and biological evaluation of oxazole and dithiazole derivatives have been reported, indicating potential applications in antimicrobial and antitumor therapies. These compounds exhibit activity against a range of bacteria, fungi, and human cancer cell lines, suggesting that related compounds might also possess valuable biological activities (Konstantinova et al., 2009).
Agricultural Applications
Sulfone derivatives containing oxadiazole moieties have shown good antibacterial activities against rice bacterial leaf blight. Such compounds not only effectively reduce the disease but also enhance plant resistance, indicating their potential use in agricultural applications to protect crops against bacterial diseases (Shi et al., 2015).
Material Science
Sulfone and oxazole derivatives have been explored for their potential in material science, including the synthesis of novel compounds with specific physical or chemical properties that could be beneficial in developing new materials or chemical sensors (Xu et al., 2010).
Properties
IUPAC Name |
5-butan-2-ylsulfanyl-4-(4-chlorophenyl)sulfonyl-2-(4-fluorophenyl)-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClFNO3S2/c1-3-12(2)26-19-18(27(23,24)16-10-6-14(20)7-11-16)22-17(25-19)13-4-8-15(21)9-5-13/h4-12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQXPLZONHVXUPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClFNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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